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Compound of Interest

Compound Name: Dibutyl sulfate

Cat. No.: B1361080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dibutyl sulfate (CAS 625-22-9), a

versatile chemical intermediate. This document collates critical data on its chemical and

physical properties, detailed experimental protocols for its synthesis, its primary applications,

and essential safety information.

Core Chemical Information
Dibutyl sulfate, with the chemical formula C₈H₁₈O₄S, is the diester of butanol and sulfuric acid.

[1][2] It is a colorless to pale yellow liquid with a characteristic sharp odor.[3][4] This compound

is primarily utilized as a potent butylation agent in organic synthesis, facilitating the transfer of a

butyl group to various nucleophilic substrates.[1] Its applications extend to the production of

industrial chemicals such as surfactants and plasticizers.[1][4]

Physicochemical Properties
A summary of the key physicochemical properties of dibutyl sulfate is presented in the table

below for easy reference.
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Property Value Source(s)

CAS Number 625-22-9 [1]

Molecular Formula C₈H₁₈O₄S [2]

Molecular Weight 210.29 g/mol [2]

Appearance Colorless to pale yellow liquid [3][4]

Odor Sharp, characteristic [3]

Density 1.062 g/mL at 20 °C [3]

Boiling Point 115-116 °C at 6 mmHg [3]

Melting Point -79.7 °C [3]

Refractive Index (n²⁰/D) 1.421 [3]

Solubility
Insoluble in water; soluble in

alcohol and ether
[3]

Synthesis of Dibutyl Sulfate
Dibutyl sulfate can be synthesized through several methods. The two primary routes involve

the reaction of n-butanol with sulfuric acid and the reaction of tributyl borate with sulfuric acid.

Experimental Protocol 1: Synthesis from n-Butanol and
Sulfuric Acid
This is the most direct esterification method. The reaction's exothermic nature necessitates

careful temperature control to prevent unwanted side reactions.

Methodology:

A general procedure for the synthesis of dialkyl sulfates from an alcohol and sulfuric acid

involves the slow addition of concentrated sulfuric acid to the alcohol at a low temperature,

typically between 0-5°C, with vigorous stirring.[1] The reaction mixture is then allowed to warm

to room temperature and may require heating to drive the reaction to completion.
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Work-up and Purification:

The reaction mixture is typically diluted with ice-water, and the organic layer containing the

crude dibutyl sulfate is separated. The organic phase is then washed successively with water,

a dilute solution of sodium bicarbonate to neutralize any remaining acid, and finally with brine.

The crude product is dried over an anhydrous drying agent, such as anhydrous sodium sulfate,

and purified by vacuum distillation.

Experimental Protocol 2: Synthesis from Tributyl Borate
and Sulfuric Acid
This alternative method offers a controlled reaction pathway.

Methodology:

In a reactor equipped with a mechanical stirrer and placed in an ice bath, 300 g of sulfuric acid

is added dropwise to tributyl borate. After the addition is complete, the mixture is stirred in the

ice bath for 1-3 hours, followed by stirring at room temperature for 2-3 hours. The reaction is

then completed by heating the mixture at 60-90 °C for 24 hours.[2]

Work-up and Purification:

To remove residual acid, the cooled liquid mixture is treated with 50 g of commercial poly(4-

vinyl pyridine) and subsequently filtered through a 10 cm silica column. The resulting light

brown liquid product is dibutyl sulfate, which should be stored in a tightly sealed glass bottle.

[2]

Chemical Reactivity and Applications
The primary utility of dibutyl sulfate in organic chemistry is as a butylation agent.[1] It readily

participates in nucleophilic substitution reactions, transferring a butyl group to a variety of

nucleophiles, including alcohols, phenols, and amines, with the sulfate ion acting as a good

leaving group.[1]
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Spectroscopic Data
Characterization of dibutyl sulfate is crucial for confirming its identity and purity. Below are key

spectroscopic data.

Infrared (IR) Spectrum
The NIST Chemistry WebBook provides the gas-phase IR spectrum for dibutyl sulfate. The

spectrum exhibits characteristic absorption bands for S=O and C-O stretching, which are

indicative of the sulfate ester functional group.

Mass Spectrum
The mass spectrum of dibutyl sulfate shows a fragmentation pattern consistent with its

structure. The NIST Chemistry WebBook reports the mass spectrum (electron ionization) for

this compound.

Safety and Handling
Dibutyl sulfate is a hazardous chemical and must be handled with appropriate safety

precautions.

Hazard Identification
Toxicity: It is toxic if swallowed.[2] The oral lethal dose (LD50) in rabbits is reported to be in

the range of 200 mg/kg.[3]
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Irritation: It can cause severe irritation to the skin, eyes, and respiratory system upon

exposure.[4]

Personal Protective Equipment (PPE) and Handling
Ventilation: Handle in a well-ventilated area, preferably in a fume hood.

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Clothing: Wear a lab coat or other protective clothing.

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2]

First Aid Measures
If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[2]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[2]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration and

consult a physician.[2]

Workflow for Synthesis and Analysis
The following diagram illustrates a typical workflow for the synthesis and analysis of dibutyl
sulfate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://repository.ubn.ru.nl/bitstream/handle/2066/36177/1/36177.pdf
https://patents.google.com/patent/US2816126A/en
https://patents.google.com/patent/US2816126A/en
https://patents.google.com/patent/US2816126A/en
https://patents.google.com/patent/US2816126A/en
https://patents.google.com/patent/US2816126A/en
https://www.benchchem.com/product/b1361080?utm_src=pdf-body
https://www.benchchem.com/product/b1361080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Purification

Analysis

n-Butanol + Sulfuric Acid
OR

Tributyl Borate + Sulfuric Acid

Controlled Esterification Reaction

Crude Dibutyl Sulfate

Aqueous Work-up
(Washing & Neutralization)

Drying over Anhydrous Agent

Vacuum Distillation

Pure Dibutyl Sulfate

Spectroscopic Analysis
(IR, Mass Spec, NMR)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1361080?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. US5281366A - Process for the preparation of secondary alkyl sulfate-containing surfactant
compositions - Google Patents [patents.google.com]

2. US2816126A - Process of preparing dialkyl sulfates - Google Patents
[patents.google.com]

3. Organic Syntheses Procedure [orgsyn.org]

4. repository.ubn.ru.nl [repository.ubn.ru.nl]

To cite this document: BenchChem. [An In-depth Technical Guide to Dibutyl Sulfate (CAS
625-22-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361080#dibutyl-sulfate-cas-number-625-22-9-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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